2-Methoxy-6-(tributylstannyl)pyridine
Cat. No. B182126
M. Wt: 398.2 g/mol
InChI Key: IEIMCQVOGICOFA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07834043B2
Procedure details
A solution containing 2-bromo-6-methoxypyridine (0.65 mL, 5.3 mmol) in ether (11 mL) at −78° C. was treated with n-butyllithium (4.0 mL, 1.6 M in hexanes) dropwise, warmed to 0° C. for 10 minutes, cooled to −78° C., treated with tributyltin chloride (2.25 mL, 8.30 mmol), stirred at −78° C. for 0.5 hours, and then at 0° C. for 0.5 hours. The reaction was quenched with saturated ammonium chloride solution and partitioned between ether and water. The organic phase was washed with brine and dried over MgSO4, filtered and concentrated to give the title compound.
Identifiers
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REACTION_CXSMILES
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Br[C:2]1[CH:7]=[CH:6][CH:5]=[C:4]([O:8][CH3:9])[N:3]=1.C([Li])CCC.[CH2:15]([Sn:19](Cl)([CH2:24][CH2:25][CH2:26][CH3:27])[CH2:20][CH2:21][CH2:22][CH3:23])[CH2:16][CH2:17][CH3:18]>CCOCC>[CH2:24]([Sn:19]([CH2:15][CH2:16][CH2:17][CH3:18])([CH2:20][CH2:21][CH2:22][CH3:23])[C:2]1[N:3]=[C:4]([O:8][CH3:9])[CH:5]=[CH:6][CH:7]=1)[CH2:25][CH2:26][CH3:27]
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Inputs
Step One
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Name
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|
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Quantity
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0.65 mL
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Type
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reactant
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Smiles
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BrC1=NC(=CC=C1)OC
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Name
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Quantity
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11 mL
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Type
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solvent
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Smiles
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CCOCC
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Step Two
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Name
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Quantity
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4 mL
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Type
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reactant
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Smiles
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C(CCC)[Li]
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Step Three
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Name
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tributyltin chloride
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Quantity
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2.25 mL
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Type
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reactant
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Smiles
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C(CCC)[Sn](CCCC)(CCCC)Cl
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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0 °C
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Stirring
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Type
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CUSTOM
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Details
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stirred at −78° C. for 0.5 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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cooled to −78° C.
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WAIT
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Type
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WAIT
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Details
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at 0° C. for 0.5 hours
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Duration
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0.5 h
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CUSTOM
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Type
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CUSTOM
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Details
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The reaction was quenched with saturated ammonium chloride solution
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CUSTOM
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Type
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CUSTOM
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Details
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partitioned between ether and water
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WASH
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Type
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WASH
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Details
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The organic phase was washed with brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over MgSO4
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated
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Outcomes
Product
Details
Reaction Time |
0.5 h |
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Name
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Type
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product
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Smiles
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C(CCC)[Sn](C1=CC=CC(=N1)OC)(CCCC)CCCC
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
